Cas no 1008957-08-1 (N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1008957-08-1
• MF: C₁₅H₁₅FN₂O₃S₂
• MW: 354.419604539871
• CID: 5471821
• Update Time: 2025-06-18

N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-1-(2-thienylsulfonyl)-
• N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C15H15FN2O3S2/c16-11-5-7-12(8-6-11)17-15(19)13-3-1-9-18(13)23(20,21)14-4-2-10-22-14/h2,4-8,10,13H,1,3,9H2,(H,17,19)
• InChI Key： DYDVTGQYFNUMJA-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1=CC=C(F)C=C1)=O

Additional information on N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

Introduction to N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1008957-08-1)

N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 1008957-08-1, this molecule represents a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and development.

The compound's structure incorporates several key pharmacophoric elements, including a fluorophenyl group and a thiophene-2-sulfonyl moiety, which are known to contribute to its biological activity. The presence of these functional groups suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyrrolidine core in N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is particularly noteworthy, as pyrrolidine derivatives have shown promise in various pharmacological applications. This includes their role in modulating enzyme activity, receptor binding, and other cellular processes relevant to human health.

The 4-fluorophenyl group is another critical feature of this compound. Fluoro-substituted aromatic rings are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and increase bioavailability in drug molecules. These properties have made fluorinated compounds increasingly popular in the pharmaceutical industry, and N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is no exception.

The thiophene-2-sulfonyl moiety adds another layer of complexity to the molecule's structure. Thiophene derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl group further enhances the molecule's potential by introducing additional polar interactions, which can be crucial for target binding and efficacy.

Recent research has begun to explore the potential applications of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide in various therapeutic areas. One particularly promising area is its application as a lead compound for the development of new drugs targeting neurological disorders. The compound's ability to interact with specific neurotransmitter receptors has been highlighted in preliminary studies, suggesting its potential as an anxiolytic or antidepressant agent.

In addition to its neurological applications, this compound has also shown promise in the fight against cancer. Preliminary studies have indicated that it may exhibit inhibitory effects on certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The combination of the fluorophenyl, thiophene-2-sulfonyl, and pyrrolidine moieties appears to contribute to its multitargeting capability, making it a versatile tool for oncological research.

The synthesis of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic synthesis have been employed to construct the desired framework efficiently.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and metabolizes N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile, which will guide future development efforts.

In conclusion, N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1008957-08-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in the development of next-generation drugs.